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Compound of Interest

Compound Name: Diethyl sulfoxide

CAS No.: 70-29-1

Cat. No.: B1198403

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl sulfoxide (DESO) is an organosulfur compound with the chemical formula (C₂H₅)₂SO.

It is the diethyl analogue of the widely used solvent and therapeutic agent, dimethyl sulfoxide

(DMSO). While structurally similar to DMSO, diethyl sulfoxide is less commonly encountered

in research and industrial applications. This guide provides a comprehensive overview of the

available technical data on diethyl sulfoxide, including its chemical identifiers, physical and

spectroscopic properties, a general synthesis protocol, and a discussion of its toxicological

profile. Notably, there is a significant lack of publicly available data on the specific biological

activities and interactions with signaling pathways for diethyl sulfoxide, a stark contrast to the

extensive research on DMSO.

Chemical Identifiers and Physical Properties
The fundamental identifiers and physical properties of diethyl sulfoxide are summarized in the

tables below, providing a foundational dataset for researchers.
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Table 1: Chemical Identifiers for Diethyl Sulfoxide
Identifier Value

CAS Number 70-29-1[1]

IUPAC Name (Ethanesulfinyl)ethane[1]

Synonyms
DESO, Diethyl sulphoxide, Ethyl sulfoxide, 1,1'-

Sulfinylbisethane[1]

Molecular Formula C₄H₁₀OS[1]

InChI
InChI=1S/C4H10OS/c1-3-6(5)4-2/h3-4H2,1-

2H3[1]

InChIKey CCAFPWNGIUBUSD-UHFFFAOYSA-N[1]

Canonical SMILES CCS(=O)CC[2]

Table 2: Physical and Chemical Properties of Diethyl
Sulfoxide

Property Value

Molar Mass 106.18 g·mol⁻¹[1]

Appearance Colorless viscous liquid[1]

Density 1.066 g/cm³[1]

Melting Point 14 °C (57 °F; 287 K)[1]

Boiling Point Not available

Dipole Moment 4.07 Debye[2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of diethyl sulfoxide.

While complete, high-resolution spectra are not readily available in public databases, the

following table summarizes the key reported spectroscopic features.
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Table 3: Spectroscopic Data for Diethyl Sulfoxide
Technique Observed Features

¹H NMR

Methyl protons (CH₃): Triplet at ~1.3 ppm.

Methylene protons (CH₂): Quartet at ~2.7 ppm.

[2]

¹³C NMR
Methyl carbon (CH₃): ~6.5 ppm. Methylene

carbon (CH₂): ~46.5 ppm.[2]

Mass Spectrometry

Protonated molecular ion (M+H)⁺ at m/z 107.

Fragmentation typically involves the loss of ethyl

groups.[2]

Infrared (IR) Spectroscopy

Strong, broad absorption for the S=O stretching

vibration is expected in the range of 1050-1040

cm⁻¹.

Experimental Protocols: Synthesis of Diethyl
Sulfoxide
The most common method for the synthesis of sulfoxides is the oxidation of the corresponding

sulfide. Diethyl sulfoxide is prepared by the oxidation of diethyl sulfide. A general and

environmentally friendly method involves the use of hydrogen peroxide as the oxidant.

General Protocol for the Oxidation of Diethyl Sulfide to
Diethyl Sulfoxide
This protocol is a general method for the selective oxidation of sulfides to sulfoxides using

hydrogen peroxide in glacial acetic acid.

Materials:

Diethyl sulfide

30% Hydrogen peroxide (H₂O₂)

Glacial acetic acid
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Dichloromethane (CH₂Cl₂)

4M Sodium hydroxide (NaOH) solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask, dissolve the diethyl sulfide (1 equivalent) in glacial acetic acid.

Slowly add 30% hydrogen peroxide (4 equivalents) to the solution while stirring at room

temperature.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, carefully neutralize the solution with a 4M aqueous solution of

NaOH.

Extract the product with dichloromethane.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield the crude diethyl sulfoxide.

The crude product can be further purified by vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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